Cas no 82491-65-4 (2,3-Butanediol, 2,3-bis(4-bromophenyl)-)

• Product Name: 2,3-Butanediol, 2,3-bis(4-bromophenyl)-
• CAS No: 82491-65-4
• MF: C₁₆H₁₆Br₂O₂
• MW: 400.105043411255
• CID: 690601
• PubChem ID: 11234965
• Update Time: 2025-04-19

2,3-Butanediol, 2,3-bis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol, 2,3-bis(4-bromophenyl)-
• 2,3-bis(4-bromophenyl)butane-2,3-diol
• 82491-65-4
• DTXSID90459664

• Inchi： 1S/C16H16Br2O2/c1-15(19,11-3-7-13(17)8-4-11)16(2,20)12-5-9-14(18)10-6-12/h3-10,19-20H,1-2H3
• InChI Key： ZVWWNDSIHRLQKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C(C)(C1C=CC(=CC=1)Br)O)O

Computed Properties

• Exact Mass: 399.94966g/mol
• Monoisotopic Mass: 397.95170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų